Cas no 84650-60-2 (Tea polyphenol)

• Product Name: Tea polyphenol
• CAS No: 84650-60-2
• MF: C₂₂H₁₈O₁₁
• MW: 458.371727466583
• CID: 60744
• PubChem ID: 1287
• Update Time: 2025-07-25

Tea polyphenol Chemical and Physical Properties

Names and Identifiers

• Green Tea Extract Powder
• TEA POLYPHENOL
• Green Tea P.E
• TEA PHENOL FROM TEA
• Tea, ext.
• Black tea extract
• CAMELLIA SINENSIS LEAF EXTRACT
• Tea Polyphenols
• GREEN TEA EXTRACT
• GTP
• LICHI Extract
• Camellia sinensis
• Gallocatechin gallate
• 5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl 3,4,5-trihydroxybenzoate
• epigallocatechol-3-gallate
• (+)-epigallocatechin gallate
• ChEMBL_134784
• HMS3651I16
• HMS3393K21
• BCP28205
• BBL033816
• STL372995
• AK165605
• 5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3-yl 3,4,5-trihydroxybenzoate
• (?)-cis-3,3',4',5,5',7-Hexahydroxy-fla
• [5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate
• Tea Polyphenol (TP98)
• (-)-Gallocatechin 3-O-gallate
• HMS3426I15
• HMS3868K03
• BDBM50093882
• AK
• ACANTHOPANAX EXTRACT
• Green Tea Extract.
• Tea Polyphenlos
• Teapolypheno
• Tea, ext. (10C)
• Camellia sinensis ext.
• Tea (Camellia sinensis), ext.
• Tea exts.
• Thea chinensis ext.
• CHEMBL311663
• (?)-cis-2-(3,4,5-Trihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol 3-gallate
• CCG-269314
• DTXSID00859570
• FT-0604392
• [5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-3-yl] 3,4,5-trihydroxybenzoate
• 107965-88-8
• B0005-465433
• 3,4,5-Trihydroxy-benzoic acid 5,7-dihydroxy-2-(3,4,5-trihydroxy-phenyl)-chroman-3-yl ester
• 5,7-Dihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-3-yl 3,4,5-trihydroxybenzoate
• SCHEMBL161547
• 84650-60-2
• VS-12292
• E80553
• NCGC00095722-01
• FT-0686614
• (?)-cis-3,3',4',5,5',7-Hexahydroxy-flavane-3-gallate
• AKOS025248011
• CHEBI:182308
• Green Tea Extract（Tea polyphenol）
• (2R,3R)-2-(3,4,5-Trihydroxy-phenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol 3-(3,4, 5-trihydroxybenzoate)
• TP98%
• DA-78285
• WMBWREPUVVBILR-UHFFFAOYSA-N
• NCGC00095722-04
• Tea polyphenol

• Inchi： 1S/C22H18O11/c23-10-5-12(24)11-7-18(33-22(31)9-3-15(27)20(30)16(28)4-9)21(32-17(11)6-10)8-1-13(25)19(29)14(26)2-8/h1-6,18,21,23-30H,7H2
• InChI Key： WMBWREPUVVBILR-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2CC(C1C1C=C(C(=C(C=1)O)O)O)OC(C1C=C(C(=C(C=1)O)O)O)=O)O)O

Computed Properties

• Exact Mass: 458.08500
• Monoisotopic Mass: 458.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Hydrogen Bond Acceptor Count: 11
• Topological Polar Surface Area: 197A^2
• Isotope Atom Count: 0
• Molecular Weight: 458.4
• XLogP3: 1.2
• Topological Polar Surface Area: 197

Experimental Properties

• Color/Form: Yellow green free flowing powder
• Density: 1.9
• Melting Point: No data available
• Boiling Point: 909.1°C at 760 mmHg
• Flash Point: 320°C
• Refractive Index: 1.857
• PSA: 197.37000
• LogP: 2.23320
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Solubility: Soluble in water, ethanol, ethyl acetate, slightly soluble in oil

Tea polyphenol Security Information

• Signal Word：Danger
• Hazard Statement： H225 (96.41%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H225 (96.41%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechin gallates

Additional information on Tea polyphenol

Tea Polyphenol (84650-60-2): Chemical Structure and Biological Significance

Tea polyphenol, with the CAS number 84650-60-2, is a bioactive compound derived from Camellia sinensis (tea plant). Its molecular structure is characterized by multiple phenolic hydroxyl groups, which contribute to its potent antioxidant properties. In recent years, research has focused on its role in modulating oxidative stress, inflammation, and metabolic disorders. Studies indicate that tea polyphenol (84650-60-2) can scavenge free radicals, inhibit lipid peroxidation, and regulate signaling pathways such as NF-κB and Nrf2. These mechanisms make it a promising candidate for neurodegenerative disease prevention and cardiovascular health, topics highly searched by health-conscious users.

84650-60-2 Tea Polyphenol in Cancer Research and Therapeutics

The anticancer potential of tea polyphenol (84650-60-2) has garnered significant attention in pharmacological research. Its ability to induce apoptosis, suppress angiogenesis, and inhibit metastasis has been validated in preclinical models. For instance, epigallocatechin gallate (EGCG), a major component of tea polyphenol, demonstrates chemopreventive effects against breast, prostate, and colorectal cancers. Users searching for natural anticancer agents often explore its synergy with conventional therapies. Recent clinical trials highlight its role in enhancing chemotherapy efficacy while reducing side effects, aligning with the growing demand for integrative oncology approaches.

Tea Polyphenol (84650-60-2) and Metabolic Syndrome Management

With rising global rates of obesity and diabetes, tea polyphenol (84650-60-2) is increasingly studied for its anti-diabetic and anti-obesity properties. Research shows it enhances insulin sensitivity, inhibits adipogenesis, and promotes lipid metabolism via AMPK activation. These findings resonate with users seeking natural weight loss supplements or blood sugar regulators. A 2023 meta-analysis revealed that daily intake of tea polyphenols significantly lowers fasting glucose and LDL cholesterol, making it a trending topic in functional food and nutraceutical discussions.

84650-60-2 Tea Polyphenol: Safety and Dosage Recommendations

Consumer queries often focus on the safety profile and optimal dosage of tea polyphenol (84650-60-2). Toxicology studies confirm its low toxicity, with adverse effects (e.g., hepatotoxicity) only observed at extremely high doses. Regulatory agencies recommend a daily intake of 300–400 mg for antioxidant benefits, while therapeutic applications may require higher doses under medical supervision. This segment addresses frequent user concerns about supplement interactions and long-term use, ensuring alignment with evidence-based guidelines.

Future Prospects of 84650-60-2 Tea Polyphenol in Personalized Medicine

The integration of tea polyphenol (84650-60-2) into precision medicine is an emerging frontier. Advances in omics technologies (e.g., metabolomics) enable researchers to identify biomarkers predicting individual responses to tea polyphenol interventions. This aligns with user interest in tailored health solutions and genetic-based nutrition. Collaborative efforts between academia and industry aim to develop standardized extracts and delivery systems (e.g., nanoparticles), further enhancing bioavailability and therapeutic efficacy for conditions like aging-related diseases.